(4-Chlorophenyl)[1-(4-chlorophenyl)-3-azabicyclo[3.1.0]hexan-3-yl]methanone

• CAS RN: 66504-24-3
• Molecular Formula: C18H15Cl2NO
• Molecular Weight: 332.2 g/mol
• IUPAC Name: (4-chlorophenyl)-[1-(4-chlorophenyl)-3-azabicyclo[3.1.0]hexan-3-yl]methanone
• InChI: InChI=1S/C18H15Cl2NO/c19-15-5-1-12(2-6-15)17(22)21-10-14-9-18(14,11-21)13-3-7-16(20)8-4-13/h1-8,14H,9-11H2
• InChI Key: FCMPHCYBHZOAHK-UHFFFAOYSA-N
• Canonical SMILES: C1C2C1(CN(C2)C(=O)C3=CC=C(C=C3)Cl)C4=CC=C(C=C4)Cl

Description

(4-Chlorophenyl)[1-(4-chlorophenyl)-3-azabicyclo[3.1.0]hexan-3-yl]methanone is a useful research compound. Its molecular formula is C18H15Cl2NO and its molecular weight is 332.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 19.35 g sample of 1-p-chlorophenyl-3-azabicyclo[3.1.0]hexane, 10.59 g of sodium carbonate and 17.5 g of p-chlorobenzoyl chloride are reacted in benzene. The benzene is evaporated and the dark purple residue is dissolved in 200 ml of chloroform and washed successively with 5% sodium carbonate, 0.5N hydrochloric acid and then with water and dried over sodium sulfate giving a dark purple oil. Addition of ether gives the product 3-p-chlorobenzoyl-1-(p-chlorophenyl)-3-azabicyclo[3.1.0]hexane as grey crystals, mp 98°-100° C.